N-Desmethyldauricine
N-Desmethyldauricine
N-Desmethyldauricine is a natural product found in Menispermum canadense with data available.
Brand Name:
Vulcanchem
CAS No.:
146763-55-5
VCID:
VC21132304
InChI:
InChI=1S/C37H42N2O6/c1-39-15-13-26-20-35(42-3)37(44-5)22-29(26)31(39)17-23-6-9-27(10-7-23)45-33-18-24(8-11-32(33)40)16-30-28-21-36(43-4)34(41-2)19-25(28)12-14-38-30/h6-11,18-22,30-31,38,40H,12-17H2,1-5H3/t30-,31-/m1/s1
SMILES:
CN1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)OC4=C(C=CC(=C4)CC5C6=CC(=C(C=C6CCN5)OC)OC)O)OC)OC
Molecular Formula:
C37H42N2O6
Molecular Weight:
610.7 g/mol
N-Desmethyldauricine
CAS No.: 146763-55-5
Cat. No.: VC21132304
Molecular Formula: C37H42N2O6
Molecular Weight: 610.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-Desmethyldauricine is a natural product found in Menispermum canadense with data available. |
|---|---|
| CAS No. | 146763-55-5 |
| Molecular Formula | C37H42N2O6 |
| Molecular Weight | 610.7 g/mol |
| IUPAC Name | 2-[4-[[(1R)-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-1-yl]methyl]phenoxy]-4-[[(1R)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl]phenol |
| Standard InChI | InChI=1S/C37H42N2O6/c1-39-15-13-26-20-35(42-3)37(44-5)22-29(26)31(39)17-23-6-9-27(10-7-23)45-33-18-24(8-11-32(33)40)16-30-28-21-36(43-4)34(41-2)19-25(28)12-14-38-30/h6-11,18-22,30-31,38,40H,12-17H2,1-5H3/t30-,31-/m1/s1 |
| Standard InChI Key | BHWMRBGNDAWZAO-FIRIVFDPSA-N |
| Isomeric SMILES | CN1CCC2=CC(=C(C=C2[C@H]1CC3=CC=C(C=C3)OC4=C(C=CC(=C4)C[C@@H]5C6=CC(=C(C=C6CCN5)OC)OC)O)OC)OC |
| SMILES | CN1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)OC4=C(C=CC(=C4)CC5C6=CC(=C(C=C6CCN5)OC)OC)O)OC)OC |
| Canonical SMILES | CN1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)OC4=C(C=CC(=C4)CC5C6=CC(=C(C=C6CCN5)OC)OC)O)OC)OC |
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